Cas no 1498-46-0 (Isopropylphosphonic dichloride)
1498-46-0 structure
Product Name:Isopropylphosphonic dichloride
CAS No:1498-46-0
MF:C3H7Cl2OP
MW:160.966840028763
CID:83720
PubChem ID:2793751
Update Time:2025-04-18
Isopropylphosphonic dichloride Chemical and Physical Properties
Names and Identifiers
-
- Isopropylphosphonic dichloride
- AURORA KA-6763
- 2-dichlorophosphorylpropane
- NOC-18
- i-Propylphosphonic dichloride
- Isopropyloxychlorphosphin
- Isopropylphosphinsaeure-dichlorid
- isopropylphosphonic acid dichloride
- Isopropyl-phosphonsaeure-dichlorid
- isopropylphosphonyl dichloride
- 1-METHYLETHYL-PHOSPHONICDICHLORIDE
- ISOPROPYL PHOSPHONIC DICHLORIDE
- Isopropylphosphonic dichloride, tech. 90%
- 1498-46-0
- DTXSID10383154
- Phosphonic dichloride, (1-methylethyl)-
- AKOS022186306
- ?ISOPROPYL PHOSPHONIC DICHLORIDE
- KLHAQQISVPLKAI-UHFFFAOYSA-N
- SCHEMBL2020126
- FT-0693436
- DB-009755
-
- Inchi: 1S/C3H7Cl2OP/c1-3(2)7(4,5)6/h3H,1-2H3
- InChI Key: KLHAQQISVPLKAI-UHFFFAOYSA-N
- SMILES: ClP(C(C)C)(=O)Cl
Computed Properties
- Exact Mass: 159.96100
- Monoisotopic Mass: 159.961
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 1.7
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.284
- Boiling Point: 181.9°Cat760mmHg
- Flash Point: 63.8°C
- Refractive Index: 1.431
- Solubility: Miscible with ethylene glycol and diethyl ether.
- PSA: 26.88000
- LogP: 3.06550
- Sensitiveness: Moisture Sensitive
- Solubility: Response.
Isopropylphosphonic dichloride Security Information
- Hazardous Material transportation number:UN3265
- Packing Group:II
- HazardClass:8
- PackingGroup:II
- Packing Group:II
Isopropylphosphonic dichloride Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Isopropylphosphonic dichloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB206255-1 g |
Isopropylphosphonic dichloride; 90% |
1498-46-0 | 1g |
€68.00 | 2021-09-16 | ||
| abcr | AB206255-5 g |
Isopropylphosphonic dichloride; 90% |
1498-46-0 | 5g |
€155.00 | 2021-09-16 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27109-1g |
Isopropylphosphonic dichloride, tech. 90% |
1498-46-0 | tech. 90% | 1g |
¥447.00 | 2023-03-16 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27109-5g |
Isopropylphosphonic dichloride, tech. 90% |
1498-46-0 | tech. 90% | 5g |
¥1373.00 | 2023-03-16 |
Isopropylphosphonic dichloride Related Literature
-
1. Elimination–addition with alkylidineoxophosphorane (phosphene) intermediates in nucleophilic substitution at PO centres: fluoren-9-ylphosphonamidic chlorides with amine nucleophiles?1Martin J. P. Harger,Barbara T. Hurman J. Chem. Soc. Perkin Trans. 1 1998 1383
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2. An alkylphosphonyl nucleophilic substitution reaction that proceeds by an elimination–addition mechanism with an alkylidineoxophosphorane (phosphene) intermediateMartin J. P. Harger,Barbara T. Hurman J. Chem. Soc. Chem. Commun. 1995 1701
-
3. 608. Unsymmetrical dialkylphosphinic acidsP. C. Crofts,I. S. Fox J. Chem. Soc. 1958 2995
-
4. Photochemical rearrangement of dialkylphosphinic azides in methanol and other protic solventsMartin J. P. Harger,Michael A. Stephen J. Chem. Soc. Perkin Trans. 1 1981 736
-
5. The reactivity of organophosphorus compounds. Part XXVII. Reactions of alkyl hydrogen alkylphosphonates with p-nitrobenzonitrile oxide: anchimerically assisted P–O fission in acidic hydrolysis of the resulting α-hydroxyimino-p-nitrobenzyl alkylphosphonatesJ. I. G. Cadogan,J. A. Challis,D. T. Eastlick J. Chem. Soc. B 1971 1988
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